Cas no 120-18-3 (2-Naphthalene Sulfonic Acid)

• Product Name: 2-Naphthalene Sulfonic Acid
• CAS No: 120-18-3
• MF: C₁₀H₈O₃S
• MW: 208.233721733093
• MDL: MFCD00004089
• CID: 35943
• PubChem ID: 24855002
• Update Time: 2025-06-08

2-Naphthalene Sulfonic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalene Sulfonic Acid
• Naphthalene-2-sulfonic acid
• 2-Naphthalenesulfonic Acid Hydrate
• 2-Naphthalenesulfonicacidmonohydrate
• naphthalene-2-sulfonic acid hydrate
• 2-Naphthalenesulfoni
• 2-naphthalenesulphonic acid
• 2-Sulfonaphthalene
• Dirinal NSK
• kyselina2-naftalensulfonova
• naphthalene-2-sulphonic acid
• naphthalene-6-sulfonic acid
• napthalene-2-sulfonic acid
• β-Naphthalenesulfonic acid
• β-Naphthalenesulfonic
• beta-naphthalenesulfonic
• beta-naphthylsulfonicacid
• BETA NAPTHALENE SULPHONATE
• 2-Naphthalenesulfonic acid
• β-Naphthalene sulfonic acid
• beta-Naphthalenesulfonic acid
• AI3-18435
• Dehscofix 918 (Salt/Mix)
• Naphthalene-2-sulfonic acid hydrate (Salt/Mix)
• CHEBI:44229
• beta-naphthalene sulfonic acid
• MFCD00004089
• Naphthalene-2-sulfonic acid 2-Naphthalenesulfonic acid
• 2-Naphthalenesulfonic acid monohydrate (Salt/Mix)
• Q10395590
• 2-Naphthylsulfonic acid
• 2-napthalenesulfonic acid
• EC 204-375-3
• FT-0600019
• Kyselina 2-naftalensulfonova
• B0258
• 2-NAPHTHALENESULFONIC ACID [MI]
• NCGC00256154-01
• L022029
• W-109067
• 4-11-00-00527 (Beilstein Handbook Reference)
• PD004600
• CAS-120-18-3
• 2-naphtalenesulfonic acid
• UNII-O9S4K2S25E
• NS00000299
• BRN 1955756
• AT25159
• O9S4K2S25E
• 2-Naphthalenesulfonic acid, monohydrate
• naphthalene-2-sulfonicacid
• DTXCID3024788
• 2-Naphthalenesulfonic acid, technical grade, 70%
• EINECS 204-375-3
• .beta.-Naphthalenesulfonic acid
• Tox21_301657
• AS-17822
• AKOS015897326
• 120-18-3
• N0437
• .beta.-Naphthylsulfonic acid
• I(2)-NaphthalinsulfosA currencyure
• AC-2569
• DTXSID5044788
• CHEMBL1234624
• DB08254
• Kyselina 2-naftalensulfonova [Czech]
• SCHEMBL1556
• beta-Naphthylsulfonic acid
• Naphthalene2sulphonic acid
• DB-061709
• 2Sulfonaphthalene
• 2-Naphthylsulfonic acid; 2-Sulfonaphthalene; Dirinal NSK; ss-Naphthalenesulfonic acid; ss-Naphthylsulfonic acid
• Kyselina 2naftalensulfonova
• betaNaphthylsulfonic acid
• UN2583
• Naphthalene2sulfonic acid
• betaNaphthalenesulfonic acid

• MDL： MFCD00004089
• Inchi： 1S/C10H8O3S/c11-14(12,13)10-6-5-8-3-1-2-4-9(8)7-10/h1-7H,(H,11,12,13)
• InChI Key： KVBGVZZKJNLNJU-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C=CC=CC=2C=1)(=O)(=O)O

Computed Properties

• Exact Mass: 208.01900
• Monoisotopic Mass: 208.019415
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 62.8

Experimental Properties

• Color/Form: White to slightly brown foliar crystals
• Density: 1.44 g/cm
• Melting Point: 122-126°C
• Boiling Point: 317.43°C (rough estimate)
• Flash Point: °C
• Refractive Index: 1.4998 (estimate)
• Solubility: water: freely soluble(lit.)
• Water Partition Coefficient: Soluble in water.
• PSA: 62.75000
• LogP: 3.16730
• Merck: 6377
• Sensitiveness: Hygroscopic
• FEMA: 3109
• Solubility: Soluble in water, alcohol and ether. Easily deliquescent.

2-Naphthalene Sulfonic Acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2583 8/PG 2
• WGK Germany：1
• Hazard Category Code： 35
• Safety Instruction： S26-S36/37/39-S45
• RTECS：QK1225000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R35
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on 2-Naphthalene Sulfonic Acid

Properties and Applications of 2-Naphthalene Sulfonic Acid (CAS No. 120-18-3)

2-Naphthalene Sulfonic Acid, with the chemical formula C₁₀H₆O₃S, is a well-known sulfonated aromatic compound widely utilized in the chemical and pharmaceutical industries. This compound, identified by its CAS number 120-18-3, is a derivative of naphthalene, featuring a sulfonic acid group attached to one of its benzene-like rings. The presence of this sulfonic acid moiety enhances its solubility in water and makes it a valuable intermediate in various synthetic processes.

The structure of 2-Naphthalene Sulfonic Acid consists of a naphthalene core with a hydroxyl group replaced by a sulfonic acid group at the 2-position. This substitution imparts unique chemical properties, making it highly reactive in nucleophilic substitution reactions and capable of forming stable salts with various cations. These characteristics have positioned it as a key reagent in organic synthesis and pharmaceutical manufacturing.

In recent years, 2-Naphthalene Sulfonic Acid has garnered significant attention in the field of medicinal chemistry due to its role as a precursor in the synthesis of active pharmaceutical ingredients (APIs). Its sulfonated structure allows for easy functionalization, enabling the development of novel drug candidates with enhanced bioavailability and therapeutic efficacy. For instance, derivatives of this compound have been explored as inhibitors in enzyme-mediated pathways, showcasing their potential in treating metabolic disorders.

One notable application of 2-Naphthalene Sulfonic Acid is in the production of dyes and pigments. The sulfonate groups facilitate water solubility, making it an ideal component for dye formulations used in textiles and printing industries. Additionally, its ability to form stable complexes with metals has led to its use in metal extraction processes, where it serves as a chelating agent to isolate and purify metal ions from industrial waste streams.

The pharmaceutical industry has also leveraged CAS No. 120-18-3 for its role in developing anti-inflammatory agents. Researchers have synthesized analogs of 2-Naphthalene Sulfonic Acid that exhibit significant inhibitory activity against cyclooxygenase (COX) enzymes, which are pivotal in the production of prostaglandins involved in inflammation. These findings highlight the compound’s potential as a lead molecule for further drug development.

Recent advancements in green chemistry have prompted investigations into more sustainable methods for synthesizing 2-Naphthalene Sulfonic Acid. Researchers are exploring catalytic processes that minimize waste and energy consumption while maintaining high yields. Such innovations align with global efforts to reduce the environmental footprint of chemical manufacturing and promote sustainable practices.

The versatility of CAS No. 120-18-3 extends to its use as a ligand in coordination chemistry. Its sulfonate groups can coordinate with transition metals, forming complexes that exhibit catalytic activity in various organic transformations. These complexes are particularly useful in cross-coupling reactions, which are fundamental to constructing complex molecular architectures in drug synthesis.

In conclusion, 2-Naphthalene Sulfonic Acid (CAS No. 120-18-3) is a multifaceted compound with broad applications across multiple industries. Its unique chemical properties make it indispensable in pharmaceuticals, dyes, metal extraction, and catalysis. As research continues to uncover new uses and synthetic methodologies for this compound, its importance is likely to grow further, driving innovation and sustainability in chemical science.